Cas no 1257293-79-0 (tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate
• CAS No: 1257293-79-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD22370133
• CID: 858546
• PubChem ID: 59605306
• Update Time: 2025-10-05

tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(1-hydroxy-1-methylethyl)-azetidine
• 2-Methyl-2-propanyl 3-(2-hydroxy-2-propanyl)-1-azetidinecarboxyla te
• tert-Butyl 3-(1-hydroxy-1-methyl-ethyl)azetidine-1-carboxylate
• tert-Butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate
• Z1505707678
• 2-(1-Boc-3-azetidinyl)-2-propanol
• DA-13409
• CS-0048392
• EN300-154080
• SCHEMBL572706
• SB15612
• AC-31818
• MFCD22370133
• CS2247
• SY067900
• DTXSID301132978
• GMOIZAKBLSIACP-UHFFFAOYSA-N
• tert-butyl3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate
• AS-46584
• 1-Azetidinecarboxylic acid, 3-(1-hydroxy-1-methylethyl)-, 1,1-dimethylethyl ester
• 1257293-79-0
• AKOS024463132
• tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate

• MDL： MFCD22370133
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)12-6-8(7-12)11(4,5)14/h8,14H,6-7H2,1-5H3
• InChI Key： GMOIZAKBLSIACP-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 290.9±13.0 °C at 760 mmHg
• Flash Point: 129.7±19.8 °C
• PSA: 49.77
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate

tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate, with the CAS number 1257293-79-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of an azetidine ring, which is a four-membered cyclic amine, substituted with a tert-butyl group and a hydroxypantanoyl moiety. The combination of these groups imparts unique chemical properties that make this compound a valuable tool in research and development.

The synthesis of tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate involves a series of well-defined chemical reactions. Researchers have explored various synthetic pathways, including ring-closing metathesis and nucleophilic substitution reactions, to efficiently construct the azetidine core. The use of transition metal catalysts, such as ruthenium-based catalysts, has been pivotal in achieving high yields and selectivity in these reactions. Recent studies have also focused on optimizing reaction conditions to minimize environmental impact and improve scalability for industrial applications.

One of the most promising applications of tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate lies in its potential as a building block for drug discovery. The azetidine ring is known for its ability to mimic the bioactive conformations of larger cyclic structures, making it an attractive scaffold for designing bioactive molecules. For instance, researchers have investigated the use of this compound as a precursor for developing inhibitors of kinases and other enzymes involved in disease pathways. Computational studies have demonstrated that the tert-butyl group can enhance the pharmacokinetic properties of derivatives, such as improving solubility and bioavailability.

In addition to its role in drug discovery, tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate has also found applications in materials science. The compound's ability to form stable amide bonds makes it a useful component in polymer synthesis. Recent advancements have explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. These polymers exhibit excellent mechanical properties and biocompatibility, making them suitable for use in regenerative medicine.

The structural versatility of tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate has also led to its investigation in catalysis. Researchers have reported that derivatives of this compound can act as organocatalysts in asymmetric synthesis reactions. For example, certain derivatives have been shown to facilitate the enantioselective synthesis of complex organic molecules, such as terpenoids and alkaloids. These findings highlight the potential of this compound as a versatile catalyst platform for green chemistry.

The latest research on tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study the compound's binding modes with target proteins. These studies have provided valuable insights into the design of more potent and selective drug candidates.

In conclusion, tert-butyl 3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate, with CAS number 1257293-79-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, materials science, and catalysis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.